Cas no 2126160-99-2 (5-bromo-4-methylpyridin-3-amine hydrochloride)

• Product Name: 5-bromo-4-methylpyridin-3-amine hydrochloride
• CAS No: 2126160-99-2
• CID: 4639068
• Update Time: 2025-10-28

5-bromo-4-methylpyridin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-methylpyridin-3-amine hydrochloride

Additional information on 5-bromo-4-methylpyridin-3-amine hydrochloride

Comprehensive Overview of 5-Bromo-4-methylpyridin-3-amine Hydrochloride (CAS No. 2126160-99-2)

5-Bromo-4-methylpyridin-3-amine hydrochloride (CAS No. 2126160-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine backbone, is widely utilized in the synthesis of bioactive molecules. The presence of a bromine substituent and a methyl group at the 4-position enhances its reactivity, making it a valuable intermediate in medicinal chemistry.

In recent years, the demand for halogenated pyridine derivatives like 5-bromo-4-methylpyridin-3-amine hydrochloride has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for small-molecule therapeutics. Its CAS number 2126160-99-2 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The compound's hydrochloride salt form improves solubility, a critical factor in pharmacokinetic optimization. This property aligns with the current trend of designing orally bioavailable drugs, a hot topic in preclinical research. Additionally, its amine functionality allows for further derivatization, enabling the creation of targeted therapies for diseases such as cancer and infectious disorders.

From an industrial perspective, 5-bromo-4-methylpyridin-3-amine hydrochloride is synthesized through palladium-catalyzed cross-coupling reactions, a method widely discussed in green chemistry forums. The compound's regioselective bromination process is another area of interest, as it minimizes waste and aligns with sustainable synthesis principles. These aspects resonate with the increasing focus on environmentally friendly manufacturing in the chemical industry.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure the purity and identity of CAS 2126160-99-2. Quality control is paramount, given its use in high-value pharmaceutical intermediates. The compound's stability under various conditions is also a subject of ongoing research, particularly for formulation scientists working on solid-dosage forms.

In summary, 5-bromo-4-methylpyridin-3-amine hydrochloride (CAS No. 2126160-99-2) represents a versatile and increasingly important compound in modern drug development. Its unique structural features and broad applicability make it a focal point for researchers exploring next-generation therapeutics and sustainable chemical processes. As the scientific community continues to investigate its potential, this compound is poised to play a pivotal role in advancing precision medicine and innovative agrochemical solutions.